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Compound of Interest

Compound Name: MOCAc-PLGL(Dpa)AR

Cat. No.: B12350661 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

MOCAc-PLGL(Dpa)AR, also known as Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2, is a highly

sensitive fluorogenic substrate utilized for the continuous assay of various matrix

metalloproteinases (MMPs), including MMP-2, MMP-7, and MMP-9, as well as Cathepsins D

and E.[1][2][3] Its principle is based on fluorescence resonance energy transfer (FRET). The

peptide sequence incorporates a fluorescent donor, (7-methoxycoumarin-4-yl)acetyl (MOCAc

or Mca), and a quenching acceptor, N-3-(2,4-dinitrophenyl)-L-2,3-diaminopropionyl (Dpa). In its

intact state, the fluorescence of the MOCAc group is quenched by the close proximity of the

Dpa group. Upon enzymatic cleavage of the peptide bond between the glycine and leucine

residues, the fluorophore and quencher are separated, leading to a quantifiable increase in

fluorescence intensity. This document provides detailed protocols for the preparation of

MOCAc-PLGL(Dpa)AR working solutions and summarizes key quantitative data.

Chemical and Physical Properties
A summary of the key properties of MOCAc-PLGL(Dpa)AR is presented in the table below.
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Property Value Source

Full Chemical Name
Mca-Pro-Leu-Gly-Leu-Dpa-

Ala-Arg-NH2

Synonyms

MOCAc-PLGL(Dpa)AR, MMP-

2/MMP-7 Fluorogenic

Substrate

Molecular Weight ~1093.15 g/mol

Excitation Maximum (Ex) 328 nm

Emission Maximum (Em) 393 - 420 nm

Formulation Typically a lyophilized powder

Purity ≥95% to ≥98%

Experimental Protocols
Preparation of Stock Solution
The initial step involves the preparation of a concentrated stock solution, which can be stored

for later use. Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for the

initial reconstitution.

Materials:

MOCAc-PLGL(Dpa)AR (lyophilized powder)

Anhydrous Dimethyl sulfoxide (DMSO)

Vortex mixer

Ultrasonic bath (optional)

Microcentrifuge tubes

Protocol:
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Bring the lyophilized MOCAc-PLGL(Dpa)AR vial to room temperature before opening to

prevent condensation.

Add the appropriate volume of DMSO to the vial to achieve the desired stock concentration.

A common stock concentration is 1-10 mg/mL. For example, to prepare a 10 mg/mL stock

solution from 1 mg of powder, add 100 µL of DMSO. Some suppliers provide the product as

a pre-dissolved stock solution in DMSO (e.g., 6.07 mM or 7.99 mg/mL).

Vortex the vial thoroughly to ensure the peptide is completely dissolved. Gentle warming to

37°C and sonication can aid in dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C or -80°C, protected from light.

Storage and Stability of Stock Solution:

Storage Temperature Stability Source

-20°C
Up to 1 month (protect from

light)

-80°C
Up to 6 months (protect from

light)

-20°C to -70°C
Up to 12 months (manual

defrost freezer)

Preparation of Working Solution
The working solution is prepared by diluting the stock solution to the final desired concentration

in an appropriate assay buffer. The final concentration of the substrate in the assay will depend

on the specific enzyme and experimental conditions, but a typical starting point is in the low

micromolar range.

Materials:
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MOCAc-PLGL(Dpa)AR stock solution

Assay Buffer (e.g., Tris-based buffer with CaCl2, NaCl, and a detergent like Brij-35)

Microcentrifuge tubes or microplate

Protocol:

Thaw a single aliquot of the MOCAc-PLGL(Dpa)AR stock solution at room temperature.

Determine the final desired concentration of the substrate in your assay. This is often

determined empirically and is typically around the Km value for the enzyme of interest.

Dilute the stock solution with the assay buffer to achieve the final working concentration. For

example, to prepare a 10 µM working solution from a 10 mM stock solution, you would

perform a 1:1000 dilution.

Mix the working solution gently but thoroughly.

The working solution should be prepared fresh on the day of the experiment and kept on ice,

protected from light, until use.

FRET-Based Enzyme Activity Assay Workflow
The following diagram illustrates the general workflow for a FRET-based enzyme activity assay

using MOCAc-PLGL(Dpa)AR.
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Preparation

Assay Execution Detection & Analysis

Prepare MOCAc-PLGL(Dpa)AR
Working Solution

Mix Substrate, Enzyme,
and Controls in PlatePrepare Enzyme Solution

Prepare Controls
(No Enzyme, Inhibitor)
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(Calculate Reaction Velocity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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